4-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-2,6-dimethoxyphenol

• IUPAC Name: 4-[[4-(2-ethoxyphenyl)piperazin-1-yl]methyl]-2,6-dimethoxyphenol
• InChI: InChI=1S/C21H28N2O4/c1-4-27-18-8-6-5-7-17(18)23-11-9-22(10-12-23)15-16-13-19(25-2)21(24)20(14-16)26-3/h5-8,13-14,24H,4,9-12,15H2,1-3H3
• InChI Key: SRNLIDIWTWEEOO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC3=CC(=C(C(=C3)OC)O)OC
• Molecular Formula: C21H28N2O4
• Molecular Weight: 372.5 g/mol

Description

4-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-2,6-dimethoxyphenol, commonly known as "WAY-100635," is a selective serotonin receptor antagonist that has been widely used in scientific research. It was first synthesized in the 1990s and has since been used extensively in studies of the central nervous system and the serotonin system.

Mechanism of Action

WAY-100635 is a selective antagonist of the serotonin 5-HT1A receptor. It binds to the receptor and prevents the activation of downstream signaling pathways. This results in a decrease in the activity of the serotonin system, which can have a variety of effects on behavior and physiology.
Biochemical and Physiological Effects:
The effects of WAY-100635 on the serotonin system have been well-documented in scientific literature. It has been shown to decrease anxiety-like behavior in animal models, as well as reduce symptoms of depression in humans. Additionally, WAY-100635 has been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using WAY-100635 in scientific research is its selectivity for the serotonin 5-HT1A receptor. This allows researchers to specifically target this receptor and investigate its role in various physiological and pathological processes. However, one limitation of using WAY-100635 is its relatively short half-life, which can make it difficult to study long-term effects.

Future Directions

There are several areas of research that could benefit from further investigation using WAY-100635. One potential direction is to investigate the role of the serotonin system in the development and treatment of psychiatric disorders such as depression and anxiety. Additionally, further research could be done to investigate the effects of various drugs on the serotonin system, which could lead to the development of new treatments for these disorders. Finally, the use of WAY-100635 in combination with other drugs or therapies could be explored as a potential treatment option.

Scientific Research Applications

WAY-100635 has been used in numerous scientific studies, particularly those related to the serotonin system. It has been used to investigate the role of serotonin receptors in a variety of physiological and pathological processes, including anxiety, depression, and schizophrenia. Additionally, WAY-100635 has been used to study the effects of various drugs on the serotonin system.